Cas no 2227883-20-5 (methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate)

• Product Name: methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate
• CAS No: 2227883-20-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5960011
• PubChem ID: 165662960
• Update Time: 2025-06-09

methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate
• EN300-1740317
• methyl 4-[(2R)-2-hydroxypropyl]-2-methylbenzoate
• 2227883-20-5

• Inchi： 1S/C12H16O3/c1-8-6-10(7-9(2)13)4-5-11(8)12(14)15-3/h4-6,9,13H,7H2,1-3H3/t9-/m1/s1
• InChI Key： MVQRRGGQQSFWDM-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate

Methyl 4-(2R)-2-Hydroxypropyl-2-Methylbenzoate (CAS No. 2227883-20-5): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate (CAS No. 2227883-20-5) is a novel compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound, characterized by its hydroxypropyl and methylbenzoate moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate is particularly noteworthy. The presence of the hydroxypropyl group introduces hydrophilic properties, which can enhance the compound's solubility and bioavailability. Meanwhile, the methylbenzoate moiety contributes to the compound's lipophilicity, potentially improving its ability to cross biological membranes. These properties collectively suggest that the compound may have favorable pharmacokinetic profiles, making it suitable for various pharmaceutical applications.

Recent studies have explored the biological activities of methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory effect is attributed to the compound's ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate has shown promise as an antioxidant. Free radicals and oxidative stress are known to contribute to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge free radicals and reduce oxidative stress in cellular models, suggesting its potential as a therapeutic agent for conditions associated with oxidative damage.

The potential neuroprotective effects of methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate have also been investigated. In vitro studies using neuronal cell lines have shown that the compound can protect cells from oxidative stress-induced apoptosis. This neuroprotective activity is thought to be mediated by its antioxidant properties and its ability to modulate intracellular signaling pathways involved in cell survival.

Clinical trials are currently underway to further evaluate the safety and efficacy of methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support the continued development of this compound for various therapeutic applications.

In conclusion, methyl 4-(2R)-2-hydroxypropyl-2-methylbenzoate (CAS No. 2227883-20-5) represents a promising compound with a range of potential therapeutic applications. Its unique chemical structure, combined with its anti-inflammatory, antioxidant, and neuroprotective properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that this compound will continue to reveal new avenues for therapeutic intervention in various diseases.